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Compound of Interest

Compound Name: DHFR-IN-19

Cat. No.: B2499401 Get Quote

Essential Safety and Handling Guide for DHFR-
IN-19
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling DHFR-IN-19. The following protocols are designed to

ensure a safe laboratory environment and minimize exposure risk when working with this

potent dihydrofolate reductase inhibitor.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for DHFR-IN-19 is not publicly available, data from

similar potent compounds and general guidance for handling hazardous drugs necessitate a

comprehensive approach to personal protection. DHFR inhibitors are utilized in chemotherapy,

underscoring their potent biological activity and the need for careful handling to prevent

exposure.[1]

Recommended Personal Protective Equipment (PPE)

A summary of the recommended personal protective equipment is provided below. Always

consult your institution's safety plan and risk assessment for specific requirements.
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PPE Category Item Specifications

Eye Protection
Safety Goggles with Side-

Shields

Must be worn at all times in the

laboratory to protect against

splashes and airborne

particles.[2][3]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashes of

concentrated solutions.[3]

Hand Protection Protective Gloves

Two pairs of chemotherapy-

rated, powder-free nitrile

gloves are recommended,

especially when handling stock

solutions. Change gloves

immediately if contaminated.[2]

[4]

Body Protection
Impervious Laboratory Coat or

Gown

Should be a solid-front, back-

closing gown that is resistant

to chemical permeation.[2][4]

Respiratory Protection Suitable Respirator (e.g., N95)

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to prevent inhalation of

aerosols.[2]

Note: All disposable PPE should not be reused and must be disposed of as hazardous waste.

[2][4]

Operational and Disposal Plans
Engineering Controls
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Chemical Fume Hood/Biosafety Cabinet: All handling of DHFR-IN-19 powder, including

weighing and preparing stock solutions, must be conducted in a certified chemical fume

hood or a Class II Biosafety Cabinet to minimize inhalation exposure.[2]

Ventilation: Ensure adequate general laboratory ventilation.

Step-by-Step Handling Protocol

Preparation of Workspace: Before starting, ensure the designated handling area (fume hood

or biosafety cabinet) is clean and uncluttered. Cover the work surface with plastic-backed

absorbent paper to contain any spills.

Donning PPE: Put on all required PPE as specified in the table above before handling the

compound. This includes inner and outer gloves, a lab coat, and eye protection. A respirator

should be used if handling the powder outside of a containment system.

Weighing the Compound: Use a dedicated, calibrated analytical balance inside the fume

hood or biosafety cabinet. Handle the powder carefully to avoid generating dust.

Solution Preparation: When preparing solutions, add the solvent to the powdered compound

slowly to avoid splashing. Clearly label all solutions with the compound name, concentration,

date, and your initials.

Decontamination of Workspace: After handling is complete, wipe down all surfaces and

equipment in the fume hood/biosafety cabinet with an appropriate decontamination solution

(e.g., a high-pH solution or a validated commercial product). Dispose of the absorbent paper

as hazardous waste.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, outer

gloves are removed first, followed by the gown, and then inner gloves. Wash hands

thoroughly after removing all PPE.

Disposal Plan

Solid Waste: All disposable items that have come into contact with DHFR-IN-19, including

gloves, gowns, absorbent paper, and pipette tips, must be collected in a designated, sealed

hazardous waste container.
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Liquid Waste: Unused solutions containing DHFR-IN-19 should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour chemical waste down the drain.

Disposal Method: All hazardous waste must be disposed of through a licensed professional

waste disposal service, following all local and institutional regulations.

Experimental Workflow and Safety Hierarchy
The following diagrams illustrate the standard workflow for handling DHFR-IN-19 and the

hierarchy of controls to ensure a safe working environment.
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Figure 1. Procedural workflow for safely handling DHFR-IN-19.
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Figure 2. Hierarchy of safety controls for handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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